Cas no 344272-38-4 (2,4-DICHLOROBENZYL (5-[(2,6-DICHLOROBENZYL)SULFANYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFOXIDE)

• Product name: 2,4-DICHLOROBENZYL (5-[(2,6-DICHLOROBENZYL)SULFANYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFOXIDE
• CAS No: 344272-38-4
• MF: C₁₉H₁₇Cl₄N₃OS₂
• MW: 509.299777746201
• CID: 5156013

2,4-DICHLOROBENZYL (5-[(2,6-DICHLOROBENZYL)SULFANYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFOXIDE Chemical and Physical Properties

Names and Identifiers

• 2,4-DICHLOROBENZYL (5-[(2,6-DICHLOROBENZYL)SULFANYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFOXIDE
• 3-[(2,6-DICHLOROBENZYL)SULFANYL]-5-([(2,4-DICHLOROBENZYL)SULFINYL]METHYL)-4-ETHYL-4H-1,2,4-TRIAZOLE
• 3-{[(2,4-dichlorophenyl)methanesulfinyl]methyl}-5-{[(2,6-dichlorophenyl)methyl]sulfanyl}-4-ethyl-4H-1,2,4-triazole
• 4H-1,2,4-Triazole, 3-[[[(2,4-dichlorophenyl)methyl]sulfinyl]methyl]-5-[[(2,6-dichlorophenyl)methyl]thio]-4-ethyl-
• 3-[(2,6-dichlorobenzyl)sulfanyl]-5-{[(2,4-dichlorobenzyl)sulfinyl]methyl}-4-ethyl-4H-1,2,4-triazole
• 3-[(2,6-dichlorophenyl)methylsulfanyl]-5-[(2,4-dichlorophenyl)methylsulfinylmethyl]-4-ethyl-1,2,4-triazole
• SMR000169933
• MLS000325653
• HMS2441E20

• Inchi： 1S/C19H17Cl4N3OS2/c1-2-26-18(11-29(27)10-12-6-7-13(20)8-17(12)23)24-25-19(26)28-9-14-15(21)4-3-5-16(14)22/h3-8H,2,9-11H2,1H3
• InChI Key： JNSWRBOHLKRDBO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CS(CC1=NN=C(N1CC)SCC1C(=CC=CC=1Cl)Cl)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 540
• XLogP3: 5.3
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alkyl sulfoxides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides Benzyl alkyl sulfoxides

Additional information on 2,4-DICHLOROBENZYL (5-[(2,6-DICHLOROBENZYL)SULFANYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFOXIDE

Comprehensive Overview of 2,4-DICHLOROBENZYL (5-[(2,6-DICHLOROBENZYL)SULFANYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFOXIDE (CAS No. 344272-38-4)

The compound 2,4-DICHLOROBENZYL (5-[(2,6-DICHLOROBENZYL)SULFANYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFOXIDE, identified by its CAS No. 344272-38-4, is a specialized chemical entity with a unique molecular structure. This compound belongs to the class of sulfoxide derivatives, which are increasingly studied for their potential applications in pharmaceuticals, agrochemicals, and material science. Its complex nomenclature reflects the presence of multiple functional groups, including dichlorobenzyl and triazole moieties, which contribute to its distinct chemical properties.

In recent years, the demand for sulfur-containing compounds like 2,4-DICHLOROBENZYL (5-[(2,6-DICHLOROBENZYL)SULFANYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFOXIDE has surged due to their versatility in synthetic chemistry. Researchers are particularly interested in its potential as a building block for designing novel bioactive molecules. The compound's sulfoxide group is a key feature, often associated with enhanced solubility and stability, making it valuable for drug discovery and catalysis.

The synthesis of CAS No. 344272-38-4 involves multi-step organic reactions, including sulfanylation and oxidation processes. Its triazole ring is a notable structural element, as triazoles are widely recognized for their antimicrobial and antifungal properties. This has led to speculation about the compound's potential role in developing new therapeutic agents, especially in the context of antibiotic resistance, a pressing global health concern.

From an industrial perspective, 2,4-DICHLOROBENZYL (5-[(2,6-DICHLOROBENZYL)SULFANYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFOXIDE is also explored for its applications in crop protection. The dichlorobenzyl groups in its structure are known to exhibit pesticidal activity, aligning with the growing need for sustainable agrochemicals. This aligns with the broader trend of green chemistry, where researchers seek eco-friendly alternatives to traditional pesticides.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize CAS No. 344272-38-4. These methods ensure the compound's purity and confirm its structural integrity, which is critical for both research and industrial applications. The compound's molecular weight and logP value are additional parameters of interest, particularly for pharmacokinetic studies.

As the scientific community continues to investigate sulfoxide-based compounds, 2,4-DICHLOROBENZYL (5-[(2,6-DICHLOROBENZYL)SULFANYL]-4-ETHYL-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFOXIDE stands out as a promising candidate for future innovations. Its combination of heterocyclic and sulfur-containing functionalities makes it a subject of ongoing research, particularly in the fields of medicinal chemistry and material science. With advancements in computational chemistry, researchers can further explore its structure-activity relationships to unlock new possibilities.

In conclusion, CAS No. 344272-38-4 represents a fascinating example of modern chemical innovation. Its potential applications span multiple industries, from pharmaceuticals to agriculture, driven by its unique structural features. As interest in sustainable chemistry and targeted drug design grows, this compound is likely to remain a focal point for scientific exploration and development.